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Compound of Interest

Compound Name: Oroxin B

Cat. No.: B173997 Get Quote

Oroxin B is a flavonoid glycoside naturally occurring in the traditional Chinese medicinal herb

Oroxylum indicum (L.) Vent and also found in the roots of Scutellaria baicalensis.[1][2][3] This

document provides a comprehensive overview of the chemical structure, properties, and

biological activities of Oroxin B, with a focus on its mechanism of action and relevant

experimental protocols for research and development professionals.

Chemical Structure and Properties
Oroxin B, also known as Baicalein 7-gentiobioside, is a flavonoid compound.[4] Its chemical

and physical properties are summarized below.
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Property Value

IUPAC Name

5,6-dihydroxy-2-phenyl-7-

[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-

yl]oxy]chromen-4-one[4]

Molecular Formula C27H30O15[1][2][5]

Molecular Weight 594.52 g/mol [1][2][5]

CAS Number 114482-86-9[1][2][5]

Appearance
Yellowish powder[4] or light yellow to yellow

solid[1]

Purity ≥98%[2]

Solubility

Soluble in DMSO (≥59.5 mg/mL), Pyridine,

Methanol, and water.[2][4][5] Insoluble in

Ethanol.[5]

Storage

Desiccate at -20°C.[4] Stock solutions can be

stored at -80°C for 6 months or -20°C for 1

month, protected from light.[1]

SMILES String

C1=CC=C(C=C1)C2=CC(=O)C3=C(C(=C(C=C3

O2)OC4C(C(C(C(O4)COC5C(C(C(C(O5)CO)O)

O)O)O)O)O)O)O[4]

Biological Activities and Mechanism of Action
Oroxin B exhibits a range of biological activities, including anti-cancer, anti-inflammatory, and

protective effects on bone health.

Anti-Cancer Activity
Oroxin B has demonstrated significant anti-cancer effects in various cancer cell lines. It can

inhibit the proliferation of liver cancer cells (SMMC-7721) and induce early apoptosis.[1][6] This
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is achieved by upregulating the tumor suppressor PTEN and downregulating COX-2, VEGF,

PI3K, and p-AKT.[1][6][7]

In B-lymphoma cells, Oroxin B uniquely and selectively induces tumor-suppressive

endoplasmic reticulum (ER) stress while concurrently inhibiting tumor-adaptive ER stress.[2][4]

[8] This dual action disrupts the balance that cancer cells maintain for survival, leading to

apoptosis.[8] It has been shown to suppress the tumor-adaptive gene GRP78 via

downregulation of ATF6, and activate the tumor-suppressive gene DDIT3 through the MKK3-

p38 signaling pathway.[8]

Anti-Inflammatory and Chondroprotective Effects
Oroxin B possesses anti-inflammatory properties. It has been shown to inhibit inflammation-

related markers such as iNOS, COX-2, TNF-α, IL-6, and IL-1β in chondrocytes.[1] This anti-

inflammatory action, coupled with the inhibition of the PI3K/AKT/mTOR signaling pathway and

enhancement of autophagy, suggests that Oroxin B could be a promising agent for alleviating

osteoarthritis.[9]

Bone Health
Oroxin B has been found to attenuate ovariectomy-induced bone loss by suppressing the

formation and activity of osteoclasts.[10] It achieves this by inhibiting the RANKL-mediated

activation of NF-κB and MAPK signaling pathways, which are crucial for osteoclast

differentiation.[10][11] Specifically, it has been observed to inhibit the phosphorylation of ERK,

JNK, p38, IκB, and p65.[10]

Key Signaling Pathways Modulated by Oroxin B
Oroxin B exerts its biological effects by modulating several key signaling pathways.

PI3K/Akt/mTOR and PTEN/PI3K/Akt Pathways
Oroxin B inhibits the PI3K/Akt/mTOR signaling pathway, which is often overactive in cancer

and inflammatory conditions.[7][9] By downregulating PI3K and phosphorylated Akt (p-AKT), it

can suppress cell proliferation and induce apoptosis.[1][6] The upregulation of PTEN, a

negative regulator of the PI3K/Akt pathway, is a key mechanism of Oroxin B's anti-tumor

activity.[6]
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Oroxin B inhibits the PI3K/Akt pathway and upregulates PTEN.

MAPK and NF-κB Signaling Pathways
In the context of bone metabolism, Oroxin B inhibits the RANKL-induced activation of both the

MAPK (ERK, JNK, p38) and NF-κB (p65, IκB) pathways.[10] This inhibition prevents the

differentiation of osteoclasts, thus protecting against bone loss.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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